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Comparative Persistence of Postharvest Fungicides

The data below summarizes the degradation characteristics of imazalil and other common fungicides based

on experimental studies.

Table 1: Residue Persistence on Clementine Mandarins at 4°C [1] This study was conducted under

industrial postharvest conditions over 28 days. Fungicides were applied via cascade or wax methods.

Fungicide
Application
Concentration
(mg/L)

Application
Method

Half-life
(Days)

Initial
Residue
(mg/kg)

Final
Residue
after 28
days
(mg/kg)

Imazalil 1000, 2000 Cascade,

Wax

15 - 18 Varies by

method

0.12 - 0.24

Orthophenylphenol Information

Missing

Information

Missing

~15 Information

Missing

~0.68

Pyrimethanil 1000, 2000 Cascade Little to no

degradation

Information

Missing

~0.56
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Table 2: Persistence and Properties in Soil [2] [3] This data is relevant for understanding environmental

behavior, especially if fungicide residues enter soil via treated fruits or wastewater.

Fungicide Soil Adsorption (Kfads, L/kg) Half-life in Soil (Days) Water Solubility (Base)

Imazalil 15.8 - 38.5 (Strong) 76.3 (Slow) 0.14 g/100 mL

Penflufen 3.05 - 4.15 (Low) 192 (Very Slow) Information Missing

Detailed Experimental Protocols

The comparative data is derived from specific, validated experimental methods. Here are the protocols from

the key studies cited.

1. Protocol for Citrus Fruit Residue Analysis [1] This methodology details how the data in Table 1 was

obtained.

Treatment: Clementine mandarins were treated with imazalil, orthophenylphenol, and pyrimethanil
using industrial-scale cascade and wax application methods at doses of 1000 and 2000 mg/L. Fruits

were stored at 4°C for 28 days.
Sampling: Samples were taken over the storage period to monitor residue degradation.

Extraction and Cleanup: An in-house validated procedure was used, involving sample extraction
followed by a dispersive clean-up step to remove impurities.

Determination: Residue levels of the three fungicides were determined using Gas
Chromatography-Mass Spectrometry (GC-MS).

2. Protocol for Soil Degradation and Ecology Studies [3] This methodology underpins the environmental

behavior data in Table 2.

Soil Preparation: Eight different types of agricultural soils were characterized for their
physicochemical properties.

Treatment: Soils were treated with imazalil and penflufen at recommended field application rates.
Incubation: Soils were incubated under controlled laboratory conditions. Samples were taken at

predetermined intervals.
Extraction and Analysis: Residues were extracted using the QuEChERS (Quick, Easy, Cheap,
Effective, Rugged, and Safe) method. Analysis was performed using Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS).
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Adsorption-Desorption: These characteristics were determined using the batch equilibrium method.

3. Protocol for Uptake and Persistence Factors [4] This study investigated how application parameters

affect initial fungicide deposition.

Treatment: Citrus fruits were subjected to dip treatments in imazalil and thiabendazole solutions.

Variable Parameters: The study tested different dip solution concentrations, temperatures (20°C
vs. 50°C), and dip durations (0.5 to 3 minutes).
Analysis: Residue uptake was measured after treatment, and persistence was monitored over 9
weeks of storage. The effect of "home washing" on residue removal was also evaluated.

Factors Influencing Residue Persistence

Experimental data shows that residue levels are not solely determined by the fungicide itself, but also by

application methods and environmental conditions.

Application Method: The initial residue of imazalil on fruit was significantly higher when applied in
wax as an emulsifiable concentrate compared to cascade application [1].

Temperature: Dip treatment temperature greatly impacts initial fungicide uptake. One study found
that a treatment at 50°C produced an imazalil deposition approximately 8 times higher than the

same treatment at 20°C [4].
Formulation and Compatibility: The efficacy and stability of fungicides can be influenced by the

addition of sanitizing agents. For example, while fludioxonil was compatible with chlorine, imazalil
was not [5].

Experimental Workflow for Fungicide Residue Analysis

The diagram below outlines the general workflow used in the cited studies to generate residue persistence

data.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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